Cas no 2877647-10-2 (1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide)

1-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide is a structurally complex heterocyclic compound featuring a piperidine core functionalized with a 3-methyl-1,2,4-oxadiazole moiety and a tetrahydropyranyl carboxamide group. Its design combines a rigid oxadiazole scaffold with a flexible piperidine-tetrahydropyran system, offering potential for selective binding interactions in medicinal chemistry applications. The presence of both hydrogen bond acceptors and hydrophobic elements suggests utility in targeting specific biological receptors or enzymes. The compound's stability is enhanced by the oxadiazole ring, while the tetrahydropyran and piperidine components may improve solubility and pharmacokinetic properties. This structure makes it a candidate for further investigation in drug discovery, particularly for central nervous system or antimicrobial targets.
1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide structure
2877647-10-2 structure
Product Name:1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
CAS No:2877647-10-2
MF:C15H24N4O3
MW:308.376063346863
CID:5308630
PubChem ID:165431512
Update Time:2025-05-28

1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • AKOS040887702
    • F6830-7751
    • 2877647-10-2
    • 1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
    • 1-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]-N-(tetrahydro-2H-pyran-4-yl)-3-piperidinecarboxamide
    • Inchi: 1S/C15H24N4O3/c1-11-16-14(22-18-11)10-19-6-2-3-12(9-19)15(20)17-13-4-7-21-8-5-13/h12-13H,2-10H2,1H3,(H,17,20)
    • InChI Key: FEELOCJTRNCZAH-UHFFFAOYSA-N
    • SMILES: N1(CC2ON=C(C)N=2)CCCC(C(NC2CCOCC2)=O)C1

Computed Properties

  • Exact Mass: 308.18484064g/mol
  • Monoisotopic Mass: 308.18484064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 80.5Ų

Experimental Properties

  • Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 15.09±0.20(Predicted)

1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6830-7751-2μmol
1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
2877647-10-2
2μmol
$85.5 2023-09-07
Life Chemicals
F6830-7751-5μmol
1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
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F6830-7751-10μmol
1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
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$103.5 2023-09-07
Life Chemicals
F6830-7751-20μmol
1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
2877647-10-2
20μmol
$118.5 2023-09-07
Life Chemicals
F6830-7751-1mg
1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
2877647-10-2
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$81.0 2023-09-07
Life Chemicals
F6830-7751-2mg
1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
2877647-10-2
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$88.5 2023-09-07
Life Chemicals
F6830-7751-3mg
1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
2877647-10-2
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$94.5 2023-09-07
Life Chemicals
F6830-7751-4mg
1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
2877647-10-2
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$99.0 2023-09-07
Life Chemicals
F6830-7751-5mg
1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
2877647-10-2
5mg
$103.5 2023-09-07
Life Chemicals
F6830-7751-10mg
1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
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